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Compound of Interest

Compound Name: Lactimidomycin

Cat. No.: B10823037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lactimidomycin is a potent inhibitor of eukaryotic protein synthesis, demonstrating significant

antiproliferative and antiviral activities.[1] It functions by targeting the 60S ribosomal subunit,

thereby inhibiting the elongation phase of translation.[2][3][4] This document provides detailed

protocols for the preparation of Lactimidomycin stock solutions for use in cell culture

applications, along with relevant physicochemical data and a summary of its mechanism of

action.

Physicochemical and Biological Properties
Lactimidomycin is a glutarimide antibiotic produced by Streptomyces amphibiosporus.[3] Its

key properties and activities are summarized in the table below for easy reference.
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Property Value

Molecular Formula C₂₆H₃₅NO₆

Molecular Weight 457.56 g/mol

Appearance White powder

CAS Number 134869-15-1

Solubility
Soluble in DMSO (5.72 mg/mL or 12.50 mM);

may require warming and sonication.

Mechanism of Action

Inhibitor of eukaryotic translation elongation;

binds to the E-site of the 60S ribosomal subunit,

blocking eEF2-mediated translocation.[2][3][4]

Biological Activity
Potent antiproliferative and antiviral effects. IC₅₀

for protein synthesis inhibition is 37.82 nM.[1]

Storage (Powder) Store at -20°C.

Storage (Stock Solution)

Store in aliquots at -20°C for up to 3 months or

-80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocols
Preparation of a 10 mM Lactimidomycin Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Lactimidomycin in

dimethyl sulfoxide (DMSO).

Materials:

Lactimidomycin powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block

Ultrasonic bath

Procedure:

Pre-warm Lactimidomycin: Allow the vial of Lactimidomycin powder to equilibrate to room

temperature before opening to prevent condensation.

Calculate Required Volumes:

To prepare a 10 mM stock solution, calculate the required volume of DMSO based on the

mass of Lactimidomycin. For example, to prepare 1 mL of a 10 mM solution from 1 mg of

Lactimidomycin (MW: 457.56 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = ((0.001 g / 457.56 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 218.6 µL

Dissolution:

Aseptically add the calculated volume of sterile DMSO to the vial containing the

Lactimidomycin powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the powder is not fully dissolved, proceed with the following steps.

Warming and Sonication (if necessary):

Warm the solution in a water bath or heat block set to 37°C for 5-10 minutes.

Following warming, place the vial in an ultrasonic bath and sonicate for 10-15 minutes.
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Visually inspect the solution to ensure all particulate matter has dissolved. Repeat the

warming and sonication steps if necessary.

Sterilization (Optional):

If required for your specific application, the stock solution can be sterilized by filtering

through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months).

Note: Avoid repeated freeze-thaw cycles to maintain the stability and activity of the

compound.

Preparation of Working Solutions in Cell Culture Medium
Important Considerations for DMSO in Cell Culture:

High concentrations of DMSO can be toxic to cells. It is recommended to keep the final

concentration of DMSO in the cell culture medium below 0.5%, and ideally at or below 0.1%.

[5]

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO as the experimental conditions) in your experiments.

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Lactimidomycin stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment.
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For example, to prepare a 100 µM working solution from a 10 mM stock, dilute the stock

solution 1:100 in cell culture medium (e.g., add 1 µL of 10 mM stock to 99 µL of medium).

Final Dilution in Culture: Add the appropriate volume of the working solution to your cell

culture plates to reach the final desired experimental concentration. Ensure thorough mixing.

Mechanism of Action: Inhibition of Eukaryotic
Translation Elongation
Lactimidomycin exerts its biological effects by inhibiting protein synthesis at the elongation

stage. It specifically binds to the E-site (exit site) of the 60S ribosomal subunit. This binding

event sterically hinders the eukaryotic elongation factor 2 (eEF2)-mediated translocation of

peptidyl-tRNA from the A-site (aminoacyl site) to the P-site (peptidyl site), effectively stalling the

ribosome and halting polypeptide chain elongation.[2][3][4]
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Caption: Inhibition of Eukaryotic Translation Elongation by Lactimidomycin.
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Experimental Workflow Overview
The following diagram outlines the general workflow for preparing and using Lactimidomycin
in cell culture experiments.
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Caption: General workflow for preparing and using Lactimidomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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